X-Ray crystal structure of (tetraphenylimidodiphosphinato)silver(I): an unexpected tetranuclear complex with two modes of coordination of silver
Chemical Communications Pub Date: 1900-01-01 DOI: 10.1039/A706430F
Abstract
Potassium tetraphenylimidodiphosphinate reacts with silver nitrate to give, upon recrystallization from ethanol, an unexpected tetranuclear complex [Ag{N(OPPh2)2}]4·2EtOH, the structure of which is established by X-ray crystallography; preliminary results concerning its use as a catalyst for the aerobic co-oxidation of alkenes and aldehydes are described.
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